Cas no 2229711-68-4 (Vepdegestrant)

• Product Name: Vepdegestrant
• CAS No: 2229711-68-4
• MF: C₄₅H₄₉N₅O₄
• MW: 723.9017
• CID: 5015143
• PubChem ID: 134562533
• Update Time: 2025-10-16

Vepdegestrant Chemical and Physical Properties

Names and Identifiers

• ARV-471
• WC1U3R1YMI
• (S)-3-(5-(4-((1-(4-(rel-(1R,2S)-6-Hydroxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-yl)phenyl)piperidin-4-yl)methyl)piperazin-1-yl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• 2,6-Piperidinedione, 3-(1,3-dihydro-1-oxo-5-(4-((1-(4-((1R,2S)-1,2,3,4-tetrahydro-6-hydroxy-2-phenyl-1-naphthalenyl)phenyl)-4-piperidinyl)methyl)-1-piperazinyl)-2H-isoindol-2-yl)-, (3S)-
• Unii-WC1U3R1ymi
• Estrogen Receptor (ER) PROTAC Degrader Arv471
• Vepdegestrant
• Vepdegestrant (JAN/USAN/INN)
• AT25218
• EX-A5021
• vepdegestrant [INN]
• SCHEMBL20211870
• AKOS040757430
• EN300-37105519
• ARV-471 (protac)
• starbld0006985
• CS-0159885
• MS-31245
• D12628
• 2,6-Piperidinedione, 3-[1,3-dihydro-1-oxo-5-[4-[[1-[4-[(1R,2S)-1,2,3,4-tetrahydro-6-hydroxy-2-phenyl-1-naphthalenyl]phenyl]-4-piperidinyl]methyl]-
• ARV471
• 2229711-68-4
• PF-07850327
• HY-138642
• (S)-3-(5-(4-((1-(4-((1R,2S)-6-Hydroxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-yl)phenyl)piperidin-4-yl)methyl)piperazin-1-yl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• 2614417-52-4
• CHEMBL5095210
• ARV-471?
• (3S)-3-[6-[4-[[1-[4-[(1R,2S)-6-hydroxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-yl]phenyl]piperidin-4-yl]methyl]piperazin-1-yl]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione
• (2(1)R,2(2)S,8(3)S)-2-hydroxy-2(1),2(2),2(3),2-tetrahydro-7(5,2)-isoindola-6(1,4)-piperazina-4(1,4),8(3)-dipiperidina-2(2,1)-naphthalena-1(1),3(1,4)-dibenzenaoctaphane-7(1),8(2),8(7(3)H)-trione
• VEPDEGESTRANT(ARV-471)
• VEPDEGESTRANT [USAN]
• (3S)-3-(5-{4-[(1-{4-[(1R,2S)-6-hydroxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-yl]phenyl}piperidin-4-yl)methyl]piperazin-1-yl}-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
• Vepdegestrant [WHO-DD]
• Arv 471
• (3S)-3-[5-[4-[[1-[4-[(1R,2S)-6-hydroxy-2-phenyl-tetralin-1-yl]phenyl]-4-piperidyl]methyl]piperazin-1-yl]-1-oxo-isoindolin-2-yl]piperidine-2,6-dione

• Inchi： 1S/C45H49N5O4/c51-37-12-15-39-33(27-37)8-13-38(31-4-2-1-3-5-31)43(39)32-6-9-35(10-7-32)48-20-18-30(19-21-48)28-47-22-24-49(25-23-47)36-11-14-40-34(26-36)29-50(45(40)54)41-16-17-42(52)46-44(41)53/h1-7,9-12,14-15,26-27,30,38,41,43,51H,8,13,16-25,28-29H2,(H,46,52,53)/t38-,41+,43+/m1/s1
• InChI Key： TZZDVPMABRWKIZ-XMOGEVODSA-N
• SMILES： O([H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@]2([H])C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N2C([H])([H])C([H])([H])N(C3C([H])=C([H])C4C(N([C@]5([H])C(N([H])C(C([H])([H])C5([H])[H])=O)=O)C([H])([H])C=4C=3[H])=O)C([H])([H])C2([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 723.37845506g/mol
• Monoisotopic Mass: 723.37845506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 54
• Rotatable Bond Count: 7
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 96.4

Additional information on Vepdegestrant

Vepdegestrant: A Comprehensive Overview

Vepdegestrant (CAS No. 2229711-68-4) is a novel compound that has garnered significant attention in the field of drug development. This compound is part of a new class of agents designed to address specific therapeutic needs, particularly in the realm of endocrinology and oncology. The research surrounding Vepdegestrant has been extensive, with recent studies highlighting its potential as a next-generation treatment option for various conditions.

The chemical structure of Vepdegestrant is characterized by its unique arrangement of functional groups, which contribute to its pharmacokinetic and pharmacodynamic properties. Recent advancements in computational chemistry have allowed researchers to better understand the molecular interactions of Vepdegestrant, enabling the optimization of its bioavailability and efficacy. These findings have been published in leading scientific journals, underscoring the compound's potential as a versatile therapeutic agent.

One of the most promising aspects of Vepdegestrant is its ability to target specific pathways involved in hormone-dependent diseases. For instance, studies have demonstrated its potential in managing conditions such as prostate cancer and breast cancer, where hormonal regulation plays a critical role. The compound's mechanism of action involves modulating key receptors, thereby inhibiting the growth and proliferation of cancer cells. This approach has shown remarkable results in preclinical trials, with significant tumor regression observed in animal models.

Moreover, Vepdegestrant has been investigated for its potential in treating endocrine disorders such as hyperaldosteronism and Cushing's syndrome. Its ability to regulate steroidogenesis has been a focal point of recent research, with findings indicating that it could serve as a more effective alternative to existing therapies. The compound's selectivity for specific enzymes involved in steroid hormone synthesis is particularly noteworthy, as it minimizes off-target effects and enhances therapeutic safety.

The development of Vepdegestrant has also been supported by cutting-edge technologies such as CRISPR-Cas9 and advanced imaging techniques. These tools have enabled researchers to study the compound's effects at the molecular level, providing deeper insights into its therapeutic potential. For example, CRISPR-Cas9 has been used to knock out specific genes in cancer cells, allowing scientists to assess how Vepdegestrant influences cellular pathways under controlled conditions.

Another critical area of research involving Vepdegestrant is its pharmacokinetics. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic profile. Recent studies have employed mass spectrometry and liquid chromatography techniques to analyze these processes, revealing that Vepdegestrant exhibits favorable bioavailability and a prolonged half-life, which are advantageous for once-daily dosing regimens.

In terms of clinical applications, Vepdegestrant has shown particular promise in personalized medicine. By leveraging biomarkers and genetic profiling, researchers aim to identify patient populations that are most likely to benefit from this compound. This approach not only enhances treatment efficacy but also reduces the risk of adverse effects, making Vepdegestrant a candidate for precision medicine strategies.

The global healthcare industry has also taken notice of Vepdegestrant, with several pharmaceutical companies investing in its development. Collaborative efforts between academia and industry have accelerated the translation of basic research into clinical practice. For instance, partnerships between universities and biotech firms have facilitated large-scale clinical trials, bringing Vepdegestrant closer to regulatory approval.

Looking ahead, the future prospects for Vepdegestrant appear bright. With ongoing research focusing on expanding its therapeutic applications and improving its delivery mechanisms, this compound has the potential to revolutionize the treatment of hormone-related diseases. As more data emerges from clinical trials, it is expected that Vepdegestrant will play a pivotal role in shaping the future landscape of endocrinology and oncology.